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Compound of Interest

Compound Name: AChE-IN-64

Cat. No.: B15575036 Get Quote

For Research Use Only.

Introduction
AChE-IN-64 is a potent and selective inhibitor of acetylcholinesterase (AChE), the primary

enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine. By inhibiting AChE,

AChE-IN-64 increases the concentration and prolongs the action of acetylcholine in the

synaptic cleft. These application notes provide detailed protocols for the proper dissolution and

storage of AChE-IN-64 to ensure its stability and efficacy for in vitro and in vivo research

applications. Due to the hydrophobic nature of many acetylcholinesterase inhibitors, careful

preparation is crucial for obtaining reliable and reproducible results.[1]

Chemical Properties
Property Value

Molecular Formula C₂₅H₃₀N₂O₄

Molecular Weight 422.52 g/mol

Purity >98% (HPLC)

Appearance White to off-white solid
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The solubility of AChE-IN-64 was determined in various solvents. For optimal results, it is

recommended to first prepare a stock solution in a high-purity organic solvent such as Dimethyl

Sulfoxide (DMSO).[1][2]

Solvent Solubility

DMSO (Dimethyl Sulfoxide) ≥ 50 mg/mL (≥ 118.34 mM)

Ethanol ≥ 20 mg/mL (≥ 47.33 mM)

Methanol ≥ 15 mg/mL (≥ 35.50 mM)

Water Insoluble

PBS (Phosphate-Buffered Saline, pH 7.4) Insoluble

Note: To prepare aqueous solutions for experiments, first dissolve the compound in DMSO and

then dilute the stock solution with the aqueous buffer.[2]

Table 2: Storage and Stability of AChE-IN-64
Proper storage is critical to maintain the integrity of AChE-IN-64.[3] It is recommended to

protect the compound from light and moisture.[3][4]
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Form
Storage
Temperature

Stability Notes

Solid Powder -20°C ≥ 2 years

Store in a tightly

sealed container in a

dry environment.[4]

4°C ≥ 1 year
For shorter-term

storage.

Stock Solution in

DMSO (10 mM)
-80°C ≥ 1 year

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[2]

[4]

-20°C ≥ 6 months
Protect from light.[3]

[5]

Aqueous Working

Solution
4°C ≤ 24 hours

Prepare fresh from

stock solution before

each experiment.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

AChE-IN-64 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber vials

Analytical balance

Vortex mixer

Sonicator (optional)
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Procedure:

Weighing: Accurately weigh the required amount of AChE-IN-64 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.23 mg of AChE-IN-64 (Molecular Weight =

422.52 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

solution, if you weighed 4.23 mg, add 1 mL of DMSO.

Mixing: Vortex the solution for 1-2 minutes to ensure the compound is fully dissolved.[5]

Aiding Dissolution (if necessary): If the compound does not dissolve completely, gentle

warming to 37°C or brief sonication (5-10 minutes) can be used to aid dissolution.[2][5]

Storage: Aliquot the stock solution into smaller, single-use volumes in amber vials to protect

from light and avoid repeated freeze-thaw cycles.[2][3] Store the aliquots at -20°C or -80°C

for long-term stability.[2][4]

Protocol 2: Preparation of a 100 µM Aqueous Working
Solution
Materials:

10 mM AChE-IN-64 stock solution in DMSO

Appropriate aqueous buffer (e.g., PBS, pH 7.4)

Sterile microcentrifuge tubes

Procedure:

Thawing: Allow an aliquot of the 10 mM AChE-IN-64 stock solution to thaw completely and

reach room temperature.

Dilution: To prepare a 100 µM working solution, perform a 1:100 dilution of the stock solution.

For example, to prepare 1 mL of a 100 µM solution, add 10 µL of the 10 mM stock solution to

990 µL of the desired aqueous buffer.
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Mixing: Gently vortex the solution to ensure it is homogeneous. Add the DMSO stock

solution to the buffer slowly while mixing to prevent precipitation.[2]

Usage: Use the freshly prepared aqueous working solution immediately for your

experiments. Do not store diluted aqueous solutions for extended periods unless their

stability has been confirmed.[1][6]

Note: The final concentration of DMSO in the working solution should be kept low (typically

<1%) to avoid affecting the experimental system.[7] Always include a vehicle control with the

same final concentration of DMSO in your experiments.[1]
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Caption: Mechanism of action of AChE-IN-64.
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Experimental Workflow for AChE-IN-64 Solution
Preparation

Workflow for Preparation and Storage of AChE-IN-64

Stock Solution Preparation (10 mM)

Storage

Working Solution Preparation

1. Weigh AChE-IN-64 Powder

2. Add Anhydrous DMSO

Solid: -20°C

Store Solid3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

Stock: -80°C / -20°C

5. Thaw Stock Aliquot

6. Dilute with Aqueous Buffer

7. Mix Gently

8. Use Immediately
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Caption: Workflow for preparing AChE-IN-64 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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